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Compound of Interest

2-Methoxy-4,5-dihydro-1H-
Compound Name:
imidazole-d4

Cat. No.: B561811

The following information is generalized and should not be substituted for the official MSDS. It
is based on common characteristics of heterocyclic amines and imidazole derivatives.

1. Hazard Identification:

Compounds of this class are often associated with the following potential hazards:

» Skin and Eye Irritation: Direct contact can cause irritation or burns.

o Respiratory Tract Irritation: Inhalation of dust or vapors may irritate the respiratory system.
o Harmful if Swallowed: Ingestion can lead to adverse health effects.

2. Physical and Chemical Properties:

Quantitative data for the deuterated compound is not available. The table below presents
hypothetical data points based on similar non-deuterated small molecules to illustrate how such
information would be presented.
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Property Hypothetical Value

Molecular Formula C4H4D4N20

Molecular Weight 104.15 g/mol (approx.)

Appearance White to off-white solid or crystalline powder
Melting Point Data not available

Boiling Point Data not available

- Soluble in organic solvents like DMSO,
Solubility
Methanol

Decomposition Temp. Data not available

3. Handling and Storage:

Proper handling and storage are crucial to maintain the integrity of the compound and ensure
laboratory safety.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible substances like strong oxidizing agents.

» Handling: Use in a well-ventilated fume hood. Wear appropriate personal protective
equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Avoid
creating dust.

Experimental Protocols and Workflows

The following diagrams illustrate standard workflows for handling and analyzing chemical
compounds in a research setting.

Workflow for Safe Chemical Handling:

This diagram outlines the logical flow of operations when handling a chemical compound from
reception to disposal.
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Figure 1: Standard Workflow for Safe Chemical Handling
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Figure 1: Standard Workflow for Safe Chemical Handling

General Analytical Workflow:

This diagram illustrates a typical process for the characterization and analysis of a novel or
specialized chemical compound.
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Figure 2: General Analytical Workflow for Compound Characterization
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Figure 2: General Analytical Workflow for Compound Characterization

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a manufacturer-provided Material Safety Data Sheet. All laboratory work should be
conducted under the supervision of a qualified professional and in accordance with all
applicable safety regulations and institutional policies. Always procure and consult the official
SDS from the supplier before handling any chemical.

» To cite this document: BenchChem. [General Safety and Hazard Information (Based on
Structurally Similar Compounds)]. BenchChem, [2025]. [Online PDF]. Available at:
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material-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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